Cas no 380551-61-1 (1-(1-phenylethyl)-1H-1,3-benzodiazol-2-ylmethanol)

1-(1-phenylethyl)-1H-1,3-benzodiazol-2-ylmethanol is a specialized organic compound with significant applications in medicinal chemistry. Its unique structure, characterized by the benzodiazole ring system, offers a platform for diverse synthetic pathways. This compound boasts high purity and stability, making it ideal for research and development in pharmaceuticals, particularly in the area of novel drug discovery. Its versatility and potential for structural modification make it a valuable tool in the exploration of bioactive molecules.
1-(1-phenylethyl)-1H-1,3-benzodiazol-2-ylmethanol structure
380551-61-1 structure
Product Name:1-(1-phenylethyl)-1H-1,3-benzodiazol-2-ylmethanol
CAS No:380551-61-1
MF:C16H16N2O
MW:252.311043739319
CID:3076820
PubChem ID:3147347
Update Time:2025-06-20

1-(1-phenylethyl)-1H-1,3-benzodiazol-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • (1-(1-phenylethyl)-1H-benzo[d]imidazol-2-yl)methanol
    • 1-(1-phenylethyl)-1H-1,3-benzodiazol-2-ylmethanol
    • [1-(1-phenylethyl)-1H-benzimidazol-2-yl]methanol
    • [1-(1-Phenyl-ethyl)-1H-benzoimidazol-2-yl]-methanol
    • [1-(1-phenylethyl)benzimidazol-2-yl]methanol
    • CHEMBL1532609
    • AF-399/15335523
    • SCHEMBL16756383
    • Oprea1_607754
    • HMS1423I04
    • 380551-61-1
    • AKOS016040818
    • STK738030
    • F0853-0189
    • SMR000518657
    • Z57299977
    • [1-(1-phenylethyl)-1H-1,3-benzodiazol-2-yl]methanol
    • BS-33476
    • [1-(1-Phenylethyl)-1{H}-benzimidazol-2-Yl]Methanol
    • H28513
    • AKOS000272072
    • IFLab1_004052
    • A1-09357
    • Oprea1_541559
    • FQA55161
    • DTXSID701333502
    • CS-0208434
    • MLS001209813
    • HMS2821G03
    • Inchi: 1S/C16H16N2O/c1-12(13-7-3-2-4-8-13)18-15-10-6-5-9-14(15)17-16(18)11-19/h2-10,12,19H,11H2,1H3
    • InChI Key: UDIBNRJJAHPZIR-UHFFFAOYSA-N
    • SMILES: OCC1=NC2C=CC=CC=2N1C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 252.126263138Da
  • Monoisotopic Mass: 252.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.1Ų

1-(1-phenylethyl)-1H-1,3-benzodiazol-2-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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F0853-0189-2.5g
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